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Compound of Interest

Compound Name: 5-Methylnicotine-d3

CAS No.: 1190016-33-1

Cat. No.: B563360

Get Quote

Executive Summary & Compound Profile
5-Methylnicotine-d3 is a high-value, stable isotope-labeled internal standard used primarily in

mass spectrometry (LC-MS/GC-MS) for the quantification of nicotine and its metabolites.

While the deuterium labeling (

H

) significantly increases the financial value of the material, it does not alter the toxicological
profile compared to its non-labeled parent, 5-Methylnicotine. As a structural analog of nicotine,
this compound must be handled as a potent neurotoxin and a cholinergic agonist.

Critical Safety Directive: Although 5-Methylnicotine is not explicitly listed by name under the

RCRA P-list (unlike Nicotine, P075), best laboratory practice dictates treating it with P-list

equivalent rigor. This ensures compliance with "Toxic, N.O.S." (Not Otherwise Specified)

regulations and protects personnel from acute exposure risks.[1][2][3]
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Property Specification

Chemical Name 5-Methylnicotine-d3

CAS Number 1190016-33-1 (or similar, verify specific isomer)

Molecular Formula

C

H

D

N

Primary Hazard Acute Toxicity (Oral, Dermal, Inhalation)

Waste Class Organic Toxic / Alkaloid

RCRA Status
Treat as Acute Hazardous (P-List equivalent

recommended)

Hazard Identification & Causality
To ensure safety, you must understand the why behind the disposal steps.

Neurotoxicity: Like nicotine, this compound penetrates the skin rapidly. It binds to nicotinic

acetylcholine receptors. Improper disposal (e.g., trash can) puts custodial staff at risk of

dermal absorption.

Environmental Persistence: Nicotinoids are harmful to aquatic life. Drain disposal is strictly

prohibited by EPA and local water authority regulations.

Cross-Contamination (Memory Effects): As a deuterated internal standard, even micro-traces

left in glassware can contaminate future mass spec baselines. Rigorous rinsing is not just for

safety; it is for data integrity.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Preparation
PPE Requirements:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563360?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Double-gloving with Nitrile (minimum 5 mil thickness) is mandatory. Nicotine analogs

can permeate thin latex.

Respiratory: Work within a certified chemical fume hood.

Eye Protection: Chemical splash goggles.

Phase 2: Waste Segregation & Handling
Do not mix this compound with oxidizers (e.g., nitric acid, peroxides), as nitrogen-containing

heterocycles can form unstable byproducts.

Scenario A: Disposing of Residual Liquid (Stock Solutions)
Segregation: Collect solvent-based standards in a waste container specifically labeled "Toxic

Organic Waste - Alkaloids."

Solvent Compatibility: Ensure the bulk waste solvent (e.g., Methanol, Acetonitrile) is

compatible with the container material (HDPE or Glass).

Deactivation (Optional but Recommended): For large spills, adsorption onto activated

charcoal or clay-based absorbents is effective before placing in solid waste.

Scenario B: Disposing of "Empty" Vials (The Triple Rinse Rule)
Because this material is acutely toxic, a vial is not considered "RCRA Empty" by simply pouring

out the liquid.

Rinse 1: Add a small volume of compatible solvent (e.g., Methanol) to the vial. Cap and

vortex/shake. Decant into the Liquid Toxic Waste stream.

Rinse 2: Repeat.

Rinse 3: Repeat.

Final Disposal: Only after triple rinsing can the glass vial be defaced (label removed) and

placed in the Glass/Sharps container. If you cannot triple rinse, the entire vial must be

disposed of as Solid Hazardous Waste.
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Scenario C: Solid Waste (Gloves, Wipes, Weigh Boats)
Any solid material that has contacted the undiluted compound must be bagged in a sealed

hazardous waste bag (often yellow or red, depending on facility codes) and labeled for

Incineration.

Visual Workflow: Decision Tree
The following diagram illustrates the logical flow for segregating 5-Methylnicotine-d3 waste

streams to ensure compliance and safety.
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Figure 1: Decision matrix for segregating 5-Methylnicotine-d3 waste streams. Note that

rinsate from cleaning vials must be captured as hazardous liquid waste.

Regulatory & Compliance Framework
US EPA (RCRA) Context
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While 5-Methylnicotine is not P075, the "Derived-from" rule and "Mixture" rule logic should be

applied to maintain a high safety margin.

Waste Code Recommendation: If your facility requires a specific code, use Toxic

Solids/Liquids, Organic, N.O.S. (Not Otherwise Specified).

Satellite Accumulation Areas (SAA): Waste must be stored at or near the point of generation.

The container must remain closed except when adding waste. This is the #1 citation during

EPA lab inspections.

Emergency Spill Procedures
Evacuate: If a significant amount (>100 mg pure powder) is spilled outside a hood, evacuate

the immediate area.

PPE Up: Do not attempt cleanup without proper PPE (Nitrile gloves, lab coat, goggles).

Contain: Use a spill pillow or absorbent pads.

Clean: Wipe the area with a solvent (ethanol or methanol) followed by a soap/water wash. All

cleanup materials are Hazardous Solid Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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